Cas no 1570095-89-4 (3-fluoro-4-(oxiran-2-yl)pyridine)

• Product Name: 3-fluoro-4-(oxiran-2-yl)pyridine
• CAS No: 1570095-89-4
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 6192763
• PubChem ID: 90042182
• Update Time: 2025-06-11

3-fluoro-4-(oxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(oxiran-2-yl)pyridine
• Pyridine, 3-fluoro-4-(2-oxiranyl)-

• Inchi： 1S/C7H6FNO/c8-6-3-9-2-1-5(6)7-4-10-7/h1-3,7H,4H2
• InChI Key： IUQDARKWSYVLHG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2CO2)=C1F

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 174.7±35.0 °C(Predicted)
• pka: 2.69±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-fluoro-4-(oxiran-2-yl)pyridine

Introduction to 3-fluoro-4-(oxiran-2-yl)pyridine (CAS No. 1570095-89-4)

3-fluoro-4-(oxiran-2-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1570095-89-4, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both a fluorine atom and an oxirane ring in its molecular structure imparts unique reactivity, making it a valuable building block for the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The fluorine substituent in 3-fluoro-4-(oxiran-2-yl)pyridine plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Fluorinated pyridines are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life in vivo. These characteristics are particularly important in the design of small-molecule drugs targeting complex diseases such as cancer, inflammation, and infectious disorders. The oxirane ring, on the other hand, serves as a versatile handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce various pharmacophores or linkers with precision.

In recent years, 3-fluoro-4-(oxiran-2-yl)pyridine has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors of kinases, enzymes, and other therapeutic targets. For instance, fluorinated pyridines have been incorporated into molecules designed to disrupt protein-protein interactions critical for cancer progression. The oxirane moiety has been utilized to create prodrugs or bioconjugates that enhance drug delivery systems, ensuring targeted release in specific tissues or organs.

One notable area of research involving 3-fluoro-4-(oxiran-2-yl)pyridine is its role in the development of antiviral agents. The combination of fluorine and oxirane functionalities provides a scaffold that can be modified to interact with viral proteases or polymerases. Recent studies have demonstrated the efficacy of derivatives of this compound in inhibiting replication cycles of RNA viruses, offering promising leads for future antiviral therapies. Additionally, the compound’s ability to undergo regioselective reactions has made it a valuable tool in synthetic organic chemistry, enabling the construction of complex molecular architectures with high fidelity.

The agrochemical industry has also recognized the potential of 3-fluoro-4-(oxiran-2-yl)pyridine as a precursor for novel pesticides and herbicides. Fluorinated heterocycles are known for their improved bioavailability and resistance to degradation under environmental conditions. By incorporating this compound into synthetic pathways, chemists have developed formulations that offer enhanced efficacy against pests while minimizing ecological impact. The oxirane ring’s reactivity further allows for the creation of propesticides that release active ingredients only under specific environmental triggers, such as pH changes or enzymatic action.

From a synthetic chemistry perspective, 3-fluoro-4-(oxiran-2-yl)pyridine exemplifies the importance of functional group interplay in designing versatile intermediates. The compound’s dual reactivity—fluorine-mediated electrophilic aromatic substitution and oxirane-mediated nucleophilic opening—provides multiple pathways for derivatization. This flexibility has been exploited in flow chemistry systems, where continuous processing allows for rapid screening of reaction conditions and optimization of yields. Such advancements underscore the growing relevance of continuous manufacturing techniques in producing high-value compounds like 3-fluoro-4-(oxiran-2-yl)pyridine on an industrial scale.

The safety and handling of 3-fluoro-4-(oxiran-2-yl)pyridine are critical considerations in its application across various domains. While not classified as hazardous under standard conditions, proper storage and handling protocols must be followed to prevent degradation or unintended reactions. Researchers often employ inert atmospheres or stabilizing agents when working with this compound to ensure reproducibility and safety. Furthermore, regulatory agencies require thorough characterization studies before its use in clinical trials or commercial products, emphasizing the need for rigorous quality control measures throughout its lifecycle.

Future research directions for 3-fluoro-4-(oxiran-2-yl)pyridine may explore its potential in materials science and nanotechnology. The unique electronic properties conferred by fluorination could make it useful in designing organic semiconductors or luminescent materials. Additionally, its ability to form stable bioconjugates may open avenues for developing smart drug delivery systems based on stimuli-responsive polymers or hydrogels. As synthetic methodologies continue to evolve, the accessibility of this compound is expected to increase, further broadening its applications across multiple scientific disciplines.